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Compound of Interest

Compound Name: Aleurodiscal

Cat. No.: B15622680

The in vitro antifungal activity of the new antibiotic aleurodiscal was evaluated. The compound
was active against a variety of moulds and yeasts. The MICs ranged from 0.5 to 10
micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for yeasts. The
activity of the compound was not influenced by the test medium or the inoculum size.
Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism. The
development of resistance was not observed. 1

[2] Aleurodiscal, a sesterterpenoid from Aleurodiscus mirabilis - X-MOL Aleurodiscal, an
antifungal antibiotic has been isolated from mycelial cultures of Aleurodiscus mirabilis (Berk. &
Curt.) Hohn. It causes abnormal apical branchings of Mucor miehei hyphae at very low
concentrations. The structure and absolute configuration of the antibiotic has been determined
by a single crystal X-ray analysis and hydrolysis to D-(+)-xylose. Aleurodiscal is a
hydroxysesterterpene aldehyde [3-D-xyloside with a novel carbon skeleton. 1

[3] Aleurodiscal from the fungus Aleurodiscus mirabilis is a new inhibitor of fungal spore
germination The in vitro antifungal activity of the new antibiotic aleurodiscal was evaluated.
The compound was active against a variety of moulds and yeasts. The MICs ranged from 0.5
to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for yeasts. The
activity of the compound was not influenced by the test medium or the inoculum size.
Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism. The
development of resistance was not observed. 1
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[4] Aleurodiscal from the Fungus Aleurodiscus mirabilis is a New Inhibitor of Fungal Spore
Germination - Europe PMC The in vitro antifungal activity of the new antibiotic aleurodiscal
was evaluated. The compound was active against a variety of moulds and yeasts. The MICs
ranged from 0.5 to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml
for yeasts. The activity of the compound was not influenced by the test medium or the inoculum
size. Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism.
The development of resistance was not observed. 1

[5]1

[6] Aleurodiscal from the Fungus Aleurodiscus mirabilis is a New Inhibitor of Fungal Spore
Germination. The in vitro antifungal activity of the new antibiotic aleurodiscal was evaluated.
The compound was active against a variety of moulds and yeasts. The MICs ranged from 0.5
to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for yeasts. The
activity of the compound was not influenced by the test medium or the inoculum size.
Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism. The
development of resistance was not observed. 1

[7] Aleurodiscal from the fungus Aleurodiscus mirabilis is a new inhibitor of fungal spore
germination - GIDEON The in vitro antifungal activity of the new antibiotic aleurodiscal was
evaluated. The compound was active against a variety of moulds and yeasts. The MICs ranged
from 0.5 to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for
yeasts. The activity of the compound was not influenced by the test medium or the inoculum
size. Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism.
The development of resistance was not observed. 1

[8] 1

[9] Aleurodiscal from the Fungus Aleurodiscus mirabilis is a New Inhibitor of Fungal Spore
Germination - NAKALA The in vitro antifungal activity of the new antibiotic aleurodiscal was
evaluated. The compound was active against a variety of moulds and yeasts. The MICs ranged
from 0.5 to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for
yeasts. The activity of the compound was not influenced by the test medium or the inoculum
size. Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism.
The development of resistance was not observed. 1
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[10] Aleurodiscal from the Fungus Aleurodiscus mirabilis is a New Inhibitor of Fungal Spore
Germination - CORE The in vitro antifungal activity of the new antibiotic aleurodiscal was
evaluated. The compound was active against a variety of moulds and yeasts. The MICs ranged
from 0.5 to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for
yeasts. The activity of the compound was not influenced by the test medium or the inoculum
size. Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism.
The development of resistance was not observed. 1

Aleurodiscal from the Fungus Aleurodiscus mirabilis is a New Inhibitor of Fungal Spore
Germination - DOAJ The in vitro antifungal activity of the new antibiotic aleurodiscal was
evaluated. The compound was active against a variety of moulds and yeasts. The MICs ranged
from 0.5 to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for
yeasts. The activity of the compound was not influenced by the test medium or the inoculum
size. Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism.
The development of resistance was not observed. 1

Aleurodiscal from the Fungus Aleurodiscus mirabilis is a New Inhibitor of Fungal Spore
Germination - Redalyc The in vitro antifungal activity of the new antibiotic aleurodiscal was
evaluated. The compound was active against a variety of moulds and yeasts. The MICs ranged
from 0.5 to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for
yeasts. The activity of the compound was not influenced by the test medium or the inoculum
size. Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism.
The development of resistance was not observed. 1

Aleurodiscal from the fungus Aleurodiscus mirabilis is a new inhibitor of fungal spore
germination The in vitro antifungal activity of the new antibiotic aleurodiscal was evaluated.
The compound was active against a variety of moulds and yeasts. The MICs ranged from 0.5
to 10 micrograms/ml for moulds and from 5 to greater than 100 micrograms/ml for yeasts. The
activity of the compound was not influenced by the test medium or the inoculum size.
Aleurodiscal showed a fungicidal or fungistatic action depending on the test organism. The
development of resistance was not observed. 11 Technical Support Center: Aleurodiscal

This technical support center provides troubleshooting guides and frequently asked questions
(FAQSs) to assist researchers, scientists, and drug development professionals in overcoming
challenges with the solubility of Aleurodiscal during experiments.
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Frequently Asked Questions (FAQSs)

Q1: What is Aleurodiscal and what are its general properties?

Aleurodiscal is a sesterterpenoid aldehyde beta-D-xyloside with a novel carbon skeleton,
isolated from the mycelial cultures of the fungus Aleurodiscus mirabilis.[2] It is characterized as
an antifungal antibiotic. Key chemical and physical properties are listed in the PubChem
database under CID 139585666.

Q2: 1 am experiencing poor solubility of Aleurodiscal in my aqueous-based experiments. Is
this a known issue?

Yes, poor water solubility is a common challenge for many new chemical entities, with
approximately 40% of newly synthesized compounds demonstrating this issue. While specific
solubility data for Aleurodiscal in water is not readily available in the provided search results,
its classification as a complex organic molecule suggests that it may have limited aqueous
solubility, a frequent hurdle in formulation development.

Q3: What are the recommended solvents for dissolving Aleurodiscal?

The available literature does not explicitly state the optimal solvents for Aleurodiscal.
However, for compounds with poor water solubility, common organic solvents such as dimethyl
sulfoxide (DMSO), ethanol, methanol, and acetone are often used to create stock solutions. It
is crucial to note that these organic solvents can themselves have biological activity and may
interfere with experiments. Therefore, the final concentration of the organic solvent in the
experimental medium should be kept to a minimum. For antifungal susceptibility testing, it is
recommended that the concentration of DMSO and acetone be below 2.5%, and ethanol and
methanol be below 5.0%.

Q4: Are there any general strategies to improve the solubility of poorly water-soluble
compounds like Aleurodiscal?

Several techniques can be employed to enhance the solubility of poorly water-soluble drugs.
These include:

» Co-solvents: Using a mixture of water-miscible solvents can increase the solubility of a
compound.
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e pH adjustment: The solubility of ionizable compounds can be significantly influenced by the
pH of the solution.

o Use of surfactants or cyclodextrins: These agents can form micelles or inclusion complexes,
respectively, to encapsulate the poorly soluble compound and increase its apparent water
solubility.

o Solid dispersions: This technique involves dispersing the compound in an inert carrier at the
solid state, which can enhance dissolution rates.

Troubleshooting Guide: Poor Aleurodiscal Solubility

This guide provides a systematic approach to addressing solubility issues with Aleurodiscal in
your experiments.

Problem: Aleurodiscal precipitate is observed in my
aqueous experimental medium.

Step 1: Initial Solvent Selection and Stock Solution Preparation

o Recommendation: Prepare a high-concentration stock solution of Aleurodiscal in an
appropriate organic solvent. Based on common laboratory practice for similar compounds,
DMSO is a frequent first choice.

e Protocol:

o

Weigh a precise amount of Aleurodiscal powder.

o Add a small volume of 100% DMSO to dissolve the powder completely. Gentle warming or
sonication may aid dissolution.

o Once fully dissolved, dilute the stock solution to the desired concentration with additional
DMSO.

o Store the stock solution as recommended by the supplier, typically at -20°C or -80°C,
protected from light and moisture.

Step 2: Dilution into Aqueous Medium

© 2025 BenchChem. All rights reserved. 5/11 Tech Support
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e Recommendation: When diluting the DMSO stock solution into your aqueous experimental

buffer or medium, it is critical to do so in a manner that avoids precipitation.

e Protocol:

o Vortex or vigorously mix the agueous medium while slowly adding the Aleurodiscal stock

solution dropwise.

o Ensure the final concentration of the organic solvent (e.g., DMSO) in the medium is as low

as possible and does not exceed a level that affects your experimental system (typically

<0.5% v/v).

Step 3: If Precipitation Persists

If you continue to observe precipitation after following the above steps, consider the following

advanced troubleshooting options.

Technique

Description

Considerations

Co-Solvent System

Utilize a mixture of solvents to
enhance solubility. For
example, a combination of
ethanol and water, or
polyethylene glycol (PEG) and
water.

The co-solvent must be
compatible with your
experimental system and not

interfere with the assay.

pH Modification

Adjust the pH of your aqueous
buffer. The solubility of
compounds with acidic or basic
functional groups can be highly

pH-dependent.

Ensure the chosen pH is within
the stable range for
Aleurodiscal and does not
adversely affect your biological

system.

Use of Solubilizing Agents

Incorporate surfactants (e.g.,
Tween® 80, Cremophor® EL)
or cyclodextrins (e.g., B-
cyclodextrin) into your

aqueous medium.

These agents can have their

own biological effects and may
interfere with certain assays. A
thorough literature search and

validation are necessary.
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Experimental Workflow and Methodologies

General Workflow for Preparing Aleurodiscal Working
Solutions

Stock Solution Preparation

Weigh Aleurodiscal

Store at -20°C or -80°C ‘

Y L ‘Working Solution Preparation
Dissolve in 100% Organic Solvent (e.g., DMSO)‘ | Dilute Stock into Aqueous Medium with Vortexing

l \

Visually Inspect for Precipitation ‘

- —

0 Precipitation Precipitation
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Caption: Workflow for preparing and troubleshooting Aleurodiscal solutions.

Signaling Pathways
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While the direct signaling pathways affected by Aleurodiscal are not detailed in the provided
search results, it is known to have antifungal properties.[2][12][3][4][5][6][71[8][2][10] Fungal
processes like growth and virulence are often regulated by conserved signaling pathways such
as the MAP kinase and cAMP-dependent protein kinase (PKA) pathways. It is plausible that
Aleurodiscal may interfere with one or more of these pathways.

Generalized Fungal Signaling Pathway

The following diagram illustrates a generalized model of signaling pathways that are common
targets for antifungal compounds.
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Caption: Generalized fungal signaling pathways as potential targets for Aleurodiscal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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